3-[(Methylsulfanyl)methyl]-1-benzothiophene-2-carboxylic acid

• IUPAC Name: 3-(methylsulfanylmethyl)-1-benzothiophene-2-carboxylic acid
• InChI: InChI=1S/C11H10O2S2/c1-14-6-8-7-4-2-3-5-9(7)15-10(8)11(12)13/h2-5H,6H2,1H3,(H,12,13)
• InChI Key: CSLIMGSNLSQIFR-UHFFFAOYSA-N
• Canonical SMILES: CSCC1=C(SC2=CC=CC=C21)C(=O)O
• Molecular Formula: C11H10O2S2
• Molecular Weight: 238.3 g/mol
• CAS No.: 1178202-34-0

Description

“3-[(Methylsulfanyl)methyl]-1-benzothiophene-2-carboxylic acid” is a chemical compound with the molecular formula C11H10O2S2. It has a molecular weight of 238.33.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H10O2S2/c1-14-6-8-7-4-2-3-5-9(7)15-10(8)11(12)13/h2-5H,6H2,1H3,(H,12,13). This code provides a specific description of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the search results.

Scientific Research Applications

Synthesis and Characterization

A study by Jayaraman, Sridharan, and Nagappan (2010) presented the chemoselective synthesis of 3-Methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid from 3-formyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid using Et3SiH/I2 as a reducing agent. The compound was thoroughly characterized by IR, 1H NMR, 13C NMR, and LCMS, contributing to the chemical understanding and potential applications of this and related compounds in scientific research Jayaraman, S., Sridharan, M., & Nagappan, R. (2010). 3-Methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic Acid. Molbank..

Directed Metalation Synthesis

Mukherjee, Kamila, and De (2003) described a short, simple, and cost-effective synthesis method for diversely substituted benzo[b]thiophenes. This method involves the introduction of a methylsulfanyl group ortho to the amide function of readily available aryl carboxylic acid amides by directed metalation. The high yields and efficiency of this process offer valuable insights into the synthesis of 3-[(Methylsulfanyl)methyl]-1-benzothiophene-2-carboxylic acid and its derivatives for various scientific research applications Mukherjee, C., Kamila, S., & De, A. (2003). Application of directed metalation in synthesis. Part 4: Expedient synthesis of substituted benzo[b]thiophene and naphthothiophene. Tetrahedron, 59, 4767-4774..

Catalytic Systems for Synthesis

Khazaei et al. (2011) demonstrated the efficient catalysis of benzimidazole derivatives synthesis by ionic liquid-based catalytic systems. The study highlights the potential use of this compound in catalytic systems that facilitate organic synthesis, showcasing the chemical's role in producing high-yield and short-reaction-time compounds Khazaei, A., Zolfigol, M., Moosavi-Zare, A. R., Zare, A., Ghaemi, E., Khakyzadeh, V., Asgari, Z., & Hasaninejad, A. (2011). Sulfonic acid functionalized imidazolium salts/ FeCl3 as novel and highly efficient catalytic systems for the synthesis of benzimidazoles at room temperature. Scientia Iranica, 18, 1365-1371..

Molecular Structure Analysis

Choi, Seo, Son, and Lee (2008) explored the molecular structure of 2-(6,7-Dimethyl-3-methylsulfanyl-1-benzofuran-2-yl)acetic acid, providing insight into intermolecular interactions and structural dynamics. This analysis can serve as a reference for the structural characterization and understanding of similar compounds, such as this compound, in scientific research Choi, H., Seo, P. J., Son, B. W., & Lee, U. (2008). 2-(6,7-Dimethyl-3-methylsulfanyl-1-benzofuran-2-yl)acetic acid. Acta Crystallographica Section E: Structure Reports Online, 64, o1688 - o1688..

Safety and Hazards

The compound is associated with several hazard statements including H302, H315, H319, and H335. These codes indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation.